Cas no 2432-79-3 (Hexanethioic acid,S-butyl ester)
2432-79-3 structure
Product Name:Hexanethioic acid,S-butyl ester
Hexanethioic acid,S-butyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanethioic acid,S-butyl ester
- S-Butyl hexanethioate
- S-butan-2-yl hexanethioate
- SEC-BUTYL THIOHEXANOATE
- 2432-79-3
- DTXSID50947153
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- Inchi: 1S/C10H20OS/c1-4-6-7-8-10(11)12-9(3)5-2/h9H,4-8H2,1-3H3
- InChI Key: DULPHMZIKOTNJW-UHFFFAOYSA-N
- SMILES: S(C(CCCCC)=O)C(C)CC
Computed Properties
- Exact Mass: 188.1236
- Monoisotopic Mass: 188.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4A^2
- XLogP3: 3.9
Experimental Properties
- Density: 0.918
- Boiling Point: 242.7°C at 760 mmHg
- Flash Point: 87.3°C
- Refractive Index: 1.461
- PSA: 17.07
Hexanethioic acid,S-butyl ester Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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